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Compound of Interest

[1-(3-

Compound Name: Chlorophenyl)cyclopentyljmethana
mine

CAS No.: 933752-65-9

Cat. No.: B3307797

Get Quote

Technical Whitepaper: [1-(3-
Chlorophenyl)cyclopentyllmethanamine
Executive Summary

As agrochemical and pharmaceutical pipelines increasingly demand sterically tuned building

blocks, arylcycloalkylamines have emerged as highly versatile scaffolds. [1-(3-
Chlorophenyl)cyclopentyllmethanamine is a specialized primary amine characterized by a
sterically demanding cyclopentyl core bonded to both a 3-chlorophenyl group and an
aminomethyl moiety. This unique topology restricts the conformational flexibility of the amine,
dictating highly specific binding affinities and reaction trajectories.

This technical guide provides an in-depth analysis of its chemical identity, analytical mass
spectrometry profiling, validated synthetic methodologies, and its primary commercial
application as a critical intermediate in the synthesis of 1,3-oxazin-4-one herbicides.
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Chemical Identity & Structural Profiling

The physical and structural parameters of the compound are foundational for downstream
formulation and synthetic planning. The quaternary carbon (C1 of the cyclopentyl ring)
introduces significant steric bulk, which protects the adjacent amine from premature
degradation while requiring optimized, high-energy conditions for functionalization.

Parameter Value

IUPAC Name [1-(3-Chlorophenyl)cyclopentyllmethanamine
CAS Number 933752-65-9[1]

Molecular Formula C12H16CIN

Molecular Weight 209.72 g/mol [1]

SMILES C1CCC(C1)(CN)C2=CC(=CC=C2)CI[2]
InChlKey RUCYJFAAKGHQNI-UHFFFAOYSA-N

Analytical Identification & Mass Spectrometry

For self-validating experimental workflows, identifying the compound via High-Resolution Mass
Spectrometry (HRMS) and lon Mobility Spectrometry (IMS) is critical. The presence of the
chlorine atom provides a distinct

and
isotopic signature in a characteristic 3:1 ratio.

Below is a summarized table of predicted Electrospray lonization (ESI-MS) adducts and their
Collision Cross Section (CCS) values, which are essential for calibrating drift-tube or traveling-
wave ion mobility instruments[2].
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Adduct Species Predicted m/z Predicted CCS (A2
[M+H]* 210.10440 147.5
[M+Na]* 232.08634 154.7
[M+NHa]* 227.13094 170.2
[M+K]* 248.06028 1495
[M+H-H20]* 192.09438 142.1
[M-H]~ 208.08984 153.3

Causality in Analysis: When ionizing this compound, the loss of ammonia (

Da) is a common in-source fragmentation pathway due to the stability of the resulting tertiary
carbocation at the C1 cyclopentyl position. Analysts should monitor the m/z 193 fragment to
confirm the structural connectivity.

Synthetic Methodology & Validated Protocol

The synthesis of[1-(3-Chlorophenyl)cyclopentyllmethanamine relies on the cycloalkylation
of an arylacetonitrile followed by the aggressive reduction of the sterically hindered nitrile[3].

NaH, DMF
Cycloalkylation

3-Chlorophenylacetonitrile

1-(3-Chlorophenyl) Ni;;@";‘éﬁgn [1-(3-Chlorophenyl)

cyclopentanecarbonitrile cyclopentyllmethanamine
(CAS: 143328-16-9) (CAS: 933752-65-9)

1,4-Dibromobutane

Click to download full resolution via product page

Caption: Synthetic pathway for[1-(3-Chlorophenyl)cyclopentyllmethanamine via
cycloalkylation and reduction.

Step-by-Step Reduction Protocol

To ensure scientific integrity and high yield, the following self-validating protocol must be strictly
adhered to:
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» Reagent Preparation: Suspend Lithium Aluminum Hydride (

, 2.0 eq) in anhydrous Tetrahydrofuran (THF) under an Argon atmosphere at 0°C.

o Causality: THF acts as a weakly coordinating solvent that stabilizes the lithium ion,
enhancing the nucleophilicity of the hydride. The 0°C temperature mitigates the
exothermic nature of the initial hydride transfer.

o Substrate Addition: Dissolve 1-(3-chlorophenyl)cyclopentanecarbonitrile[3] in anhydrous THF
and add dropwise to the suspension over 30 minutes.

o Causality: Controlled addition prevents thermal runaway and suppresses bimolecular side
reactions, such as amidine formation.

o Thermal Activation: Remove the ice bath and heat the reaction to reflux (65°C) for 6 hours.

o Causality: The intermediate iminium salt is highly sterically hindered by the cyclopentyl
ring. Thermal energy is strictly required to drive the second hydride transfer to completion;
otherwise, the reaction stalls at the imine stage.

o Fieser Quench (Critical Step): Cool to 0°C. For every

grams of

used, sequentially add

mL of distilled

mL of 15%

(aqg), and

mL of

. Stir vigorously for 30 minutes.

o Causality: This specific stoichiometric quench hydrolyzes the aluminum alkoxide
complexes and precipitates them as a granular, easily filterable aluminate salt. Deviating
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from this causes the formation of unmanageable gelatinous emulsions that trap the
product.

» Validation: Filter the salts, dry the organic layer over

, and concentrate in vacuo.

o Self-Validation: Run an FT-IR spectrum of the crude oil. The complete disappearance of
the sharp

stretch at ~2240 cm~—1 confirms total conversion.

Agrochemical Applications: 1,3-Oxazin-4-one
Herbicides

The primary industrial utility of[1-(3-Chlorophenyl)cyclopentyllmethanamine is its role as a
precursor for highly potent 1,3-oxazin-4-one herbicides, which exhibit broad-spectrum pre- and
post-emergence weed control[4].

According to U.S. Patent 5,436,224, the primary amine is first condensed with formaldehyde to
yield an N-methylene intermediate. This intermediate subsequently undergoes a cycloaddition
reaction with a dioxinone derivative (e.g., 5-phenyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one) in
refluxing xylene[5].
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[1-(3-Chlorophenyl) Formaldehyde (HCHO)
cyclopentyllmethanamine
Condensation Condensation
(-H20) (-H20)
N-methylene-1-(3-chlorophenyl) 5-phenyl-2,2,6-trimethyl-
cyclopentylamine 2H,4H-1,3-dioxin-4-one

Xylene, Reflux
Cycloaddition

Xylene, Reflux
Cycloaddition

3-[1-(3-chlorophenyl)cyclopentyl]-
6-methyl-5-phenyl-2,3-dihydro-
4H-1,3-0xazin-4-one

Formulation
R Field Application

Broad-Spectrum Herbicide

(US Patent 5,436,224)
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Caption: Synthesis of 1,3-oxazin-4-one herbicides using the methanamine intermediate (US
Patent 5,436,224).

Mechanistic Insight: The cycloaddition is driven by the thermal extrusion of acetone from the
dioxinone, generating a highly reactive acylketene intermediate. The N-methylene amine acts
as a heterodienophile, trapping the acylketene to form the stable 1,3-oxazin-4-one ring
system[5]. The steric bulk of the 1-(3-chlorophenyl)cyclopentyl group is essential for the
herbicide's target binding affinity in the plant's metabolic pathways[4].
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for preparing the same (US5436224A)

« Title: Synthesis of Production of 3-[1-(3-chlorophenyl)cyclopentyl]-6-methyl-5-phenyl-2,3-
dihydro-4H-1,3-oxazin-4-one Source: PrepChem URL:[Link]

 Title: 1-(3-Chlorophenyl)cyclopentanecarbonitrile (CAS 143328-16-9) Source: YanmeiBio
URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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